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Compound of Interest

Compound Name:
2-chloro-N-(3-

fluorophenyl)propanamide

CAS No.: 941400-35-7

Cat. No.: B1416730

Get Quote

An In-Depth Technical Guide to 2-chloro-N-(3-fluorophenyl)propanamide: Structure,

Synthesis, and Characterization

Executive Summary

This technical guide provides a comprehensive overview of 2-chloro-N-(3-
fluorophenyl)propanamide, a halogenated aromatic amide of interest in synthetic and

medicinal chemistry. The core focus of this document is the elucidation of its chemical structure

through the Simplified Molecular Input Line Entry System (SMILES), supplemented by detailed

protocols for its synthesis and analytical characterization. While experimental data for this

specific molecule is not extensively documented in public literature, this guide synthesizes

information from established chemical principles and data from structurally analogous

compounds to provide a robust and scientifically grounded resource for researchers, scientists,

and professionals in drug development.
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The unambiguous representation of molecular structures is fundamental to cheminformatics,

enabling searchable databases and computational analysis. The SMILES notation is a powerful

tool for this purpose, encoding the structure of a molecule into a linear string of characters.

Core Chemical Identifiers
A summary of the key identifiers for 2-chloro-N-(3-fluorophenyl)propanamide is presented

below.

Identifier Value Source

IUPAC Name
2-chloro-N-(3-

fluorophenyl)propanamide
-

CAS Number 941400-35-7 [1]

Molecular Formula C₉H₉ClFNO Calculated

Molecular Weight 201.63 g/mol Calculated

Canonical SMILES CC(Cl)C(=O)Nc1cccc(F)c1 Constructed

Decoding the SMILES String: CC(Cl)C(=O)Nc1cccc(F)c1
The SMILES string for 2-chloro-N-(3-fluorophenyl)propanamide provides a concise and

machine-readable description of its atomic connectivity and bonding. A step-by-step

deconstruction of this string reveals the molecule's architecture.
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Propanamide Backbone

Substituents on Backbone

N-(3-fluorophenyl) Group

CC(Cl)C(=O)Nc1cccc(F)c1

C: Methyl group (CH₃) C: Chiral carbon (CH)
single bond

C: Carbonyl carbon (C=O)
single bond

(Cl): Chlorine atom
attached to chiral C

(=O): Carbonyl oxygendouble bond

N: Amide nitrogensingle bond c1: Aromatic carbonattached to N

c: Aromatic carbon
aromatic ring

c: Aromatic carbonaromatic ring

c: Aromatic carbon

aromatic ring

(F): Fluorine atomattached to 3-position

c: Aromatic carbon
aromatic ring

c1: Aromatic carbon

aromatic ring

aromatic ring

Click to download full resolution via product page

Caption: Logical breakdown of the SMILES string for 2-chloro-N-(3-
fluorophenyl)propanamide.

Synthesis and Purification
The most established and logical method for synthesizing N-aryl propanamides is via a

nucleophilic acyl substitution reaction. This involves the condensation of an aromatic amine

with a suitable acyl chloride.[2]

Synthetic Pathway
The synthesis of 2-chloro-N-(3-fluorophenyl)propanamide proceeds by the acylation of 3-

fluoroaniline with 2-chloropropionyl chloride. The reaction requires a non-nucleophilic base,

such as triethylamine (TEA) or pyridine, to scavenge the hydrochloric acid byproduct, which

would otherwise protonate the starting amine, rendering it unreactive.
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Step 1: Reaction Setup

Step 2: Acylation

Step 3: Aqueous Workup

Step 4: Isolation & Purification

Dissolve 3-Fluoroaniline
in Anhydrous DCM

Add Triethylamine (Base)

Cool Mixture to 0°C
(Ice Bath)

Add 2-Chloropropionyl Chloride
Dropwise to Cooled Mixture

Stir at 0°C, then Warm to RT
(Monitor by TLC)

Wash with 1M HCl (aq)

Wash with Saturated NaHCO₃ (aq)

Wash with Brine

Dry Organic Layer (e.g., Na₂SO₄)

Filter and Concentrate
Under Reduced Pressure

Purify Crude Product via
Flash Column Chromatography

Recrystallize from Suitable
Solvent (e.g., EtOAc/Hexane)

Obtain Pure Crystalline Product

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and purification of the target compound.
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Detailed Experimental Protocol
Materials:

3-Fluoroaniline (1.0 eq)

2-Chloropropionyl chloride (1.05 eq)

Triethylamine (1.1 eq)

Anhydrous Dichloromethane (DCM)

1M Hydrochloric Acid (HCl)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (Saturated NaCl solution)

Anhydrous Sodium Sulfate (Na₂SO₄)

Silica Gel for column chromatography

Solvents for chromatography (e.g., Ethyl Acetate/Hexane mixture)

Procedure:

To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3-

fluoroaniline (1.0 eq) and anhydrous dichloromethane.

Add triethylamine (1.1 eq) to the solution and stir.

Cool the reaction mixture to 0°C using an ice-water bath.

Slowly add 2-chloropropionyl chloride (1.05 eq) dropwise to the stirred solution, maintaining

the temperature at 0°C. Causality Note: This slow, cooled addition is critical to control the

exothermic reaction and prevent the formation of side products.

After the addition is complete, allow the reaction to stir at 0°C for 30 minutes, then remove

the ice bath and let the mixture warm to room temperature.
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Stir for 4-16 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC)

until the starting amine is consumed.

Upon completion, dilute the reaction mixture with DCM and transfer it to a separatory funnel.

Wash the organic layer sequentially with 1M HCl (to remove excess triethylamine), saturated

NaHCO₃ solution (to remove any remaining acid), and brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under

reduced pressure to yield the crude product.

Purify the crude solid by flash column chromatography on silica gel, followed by

recrystallization to obtain pure 2-chloro-N-(3-fluorophenyl)propanamide.

Analytical and Spectroscopic Characterization
Structural confirmation of the synthesized product is achieved through a combination of

spectroscopic techniques. The following data are predicted based on the known spectral

properties of analogous N-aryl amides.[3][4]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the key functional groups within the molecule.

Functional Group Vibrational Mode Expected Wavenumber (cm⁻¹)

Secondary Amide (N-H) N-H Stretch ~3300 (sharp, medium)

Aromatic Ring (C-H) C-H Stretch 3100 - 3000

Aliphatic C-H (sp³) C-H Stretch 2990 - 2900

Amide Carbonyl (C=O) Amide I Stretch 1680 - 1650 (strong)

Amide N-H Bend Amide II Bend ~1540 (strong)

Aromatic Ring (C=C) C=C Stretch 1600, 1480

Aryl Fluoride (C-F) C-F Stretch 1250 - 1000

Alkyl Chloride (C-Cl) C-Cl Stretch 800 - 600
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Caption: Key expected absorption bands in the infrared spectrum.

The strong absorptions for the Amide I (C=O stretch) and Amide II (N-H bend) bands are highly

characteristic and confirm the formation of the amide bond.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the

molecule.

¹H NMR:

~8.0-9.0 ppm (singlet, 1H): The amide N-H proton.

~7.0-7.8 ppm (multiplet, 4H): Protons on the 3-fluorophenyl ring. The signals will exhibit

complex splitting due to both H-H and H-F coupling.

~4.6 ppm (quartet, 1H): The methine proton (-CH(Cl)-), split by the adjacent methyl protons.

~1.7 ppm (doublet, 3H): The methyl group (-CH₃) protons, split by the adjacent methine

proton.

¹³C NMR:

~168-172 ppm: The carbonyl carbon (C=O).

~161-164 ppm (doublet, ¹JCF ≈ 245 Hz): The aromatic carbon directly bonded to fluorine (C-

F).

~110-140 ppm: The remaining five aromatic carbons. Signals for carbons ortho and para to

the fluorine atom will show smaller C-F coupling constants.

~55-60 ppm: The methine carbon (-CH(Cl)-).

~20-25 ppm: The methyl carbon (-CH₃).

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of the compound.
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Expected [M]⁺: The molecular ion peak would be observed at m/z 201.

Isotopic Pattern: A characteristic isotopic pattern for the presence of one chlorine atom ([M]⁺:

[M+2]⁺ ratio of approximately 3:1) would be expected, providing definitive evidence for the

incorporation of chlorine.

Applications and Research Context
Halogenated anilides like 2-chloro-N-(3-fluorophenyl)propanamide serve as important

building blocks and intermediates in organic synthesis.[2] The presence of chloro, fluoro, and

amide functionalities provides multiple reaction sites for further molecular elaboration.

Structurally related compounds have been investigated for a range of biological activities,

including:

Agrochemicals: Many commercial herbicides and fungicides are based on chloroacetanilide

and propanamide scaffolds.

Pharmaceuticals: The N-aryl amide motif is a common feature in many drug candidates, and

the incorporation of fluorine can enhance metabolic stability and binding affinity.

While direct biological targets for this specific compound are not publicly documented, its

structural framework suggests it could be a valuable intermediate for creating libraries of more

complex molecules for screening in drug discovery and materials science programs.

Safety and Handling
Hazard Statements: Based on analogous compounds, 2-chloro-N-(3-
fluorophenyl)propanamide should be handled with care. It is likely to be harmful if swallowed

or in contact with skin, and may cause skin and eye irritation.

Precautionary Measures:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.
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Avoid inhalation of dust and contact with skin and eyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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